Cas no 31931-53-0 (3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester)

3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester structure
31931-53-0 structure
Product name:3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester
CAS No:31931-53-0
MF:C10H13NO2
MW:179.21572
CID:1449084
PubChem ID:12356204

3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester
    • 3-(ethoxycarbonyl)-2,5-dimethylpyridine
    • ethyl 2,5-dimethylpyridine-3-carboxylate
    • AB70789
    • ETHYL 2,5-DIMETHYLNICOTINATE
    • 2,5-DIMETHYL-NICOTINIC ACID ETHYL ESTER
    • 31931-53-0
    • IUQNEEHJYZPQKJ-UHFFFAOYSA-N
    • SCHEMBL612735
    • DB-314688
    • ETHYL2,5-DIMETHYLNICOTINATE
    • Inchi: InChI=1S/C10H13NO2/c1-4-13-10(12)9-5-7(2)6-11-8(9)3/h5-6H,4H2,1-3H3
    • InChI Key: IUQNEEHJYZPQKJ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(N=CC(=C1)C)C

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
河南东延药业有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
河南东延药业有限公司
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.